Cas no 2679934-29-1 (rac-(2R)-2-(2R)-2,3-dihydro-1-benzofuran-2-yl-2-acetamidoacetic acid)

• Product Name: rac-(2R)-2-(2R)-2,3-dihydro-1-benzofuran-2-yl-2-acetamidoacetic acid
• CAS No: 2679934-29-1
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5652313
• PubChem ID: 165918422
• Update Time: 2025-06-11

rac-(2R)-2-(2R)-2,3-dihydro-1-benzofuran-2-yl-2-acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R)-2-[(2R)-2,3-dihydro-1-benzofuran-2-yl]-2-acetamidoacetic acid
• 2679934-29-1
• EN300-28275978
• rac-(2R)-2-(2R)-2,3-dihydro-1-benzofuran-2-yl-2-acetamidoacetic acid

• Inchi： 1S/C12H13NO4/c1-7(14)13-11(12(15)16)10-6-8-4-2-3-5-9(8)17-10/h2-5,10-11H,6H2,1H3,(H,13,14)(H,15,16)/t10-,11-/m0/s1
• InChI Key： MWMMBXVWZDUKPG-QWRGUYRKSA-N
• SMILES： O1C2C=CC=CC=2C[C@H]1[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(2R)-2-(2R)-2,3-dihydro-1-benzofuran-2-yl-2-acetamidoacetic acid

Comprehensive Overview of rac-(2R)-2-(2R)-2,3-dihydro-1-benzofuran-2-yl-2-acetamidoacetic acid (CAS No. 2679934-29-1)

The compound rac-(2R)-2-(2R)-2,3-dihydro-1-benzofuran-2-yl-2-acetamidoacetic acid (CAS No. 2679934-29-1) is a chiral derivative of benzofuran with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a dihydrobenzofuran core and an acetamidoacetic acid moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting enzymes and receptors due to its stereochemical complexity and bioactivity.

In recent years, the demand for chiral compounds like rac-(2R)-2-(2R)-2,3-dihydro-1-benzofuran-2-yl-2-acetamidoacetic acid has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective drug design. This compound's CAS No. 2679934-29-1 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry. Its potential as a building block for bioactive molecules aligns with current trends in personalized medicine and targeted therapies.

The benzofuran scaffold, a key component of this compound, is widely studied for its pharmacological properties, including anti-inflammatory and neuroprotective effects. The incorporation of an acetamidoacetic acid group enhances its solubility and bioavailability, addressing common challenges in drug formulation. These attributes make rac-(2R)-2-(2R)-2,3-dihydro-1-benzofuran-2-yl-2-acetamidoacetic acid a promising candidate for further investigation in treating chronic diseases.

From a synthetic perspective, the preparation of rac-(2R)-2-(2R)-2,3-dihydro-1-benzofuran-2-yl-2-acetamidoacetic acid involves multi-step organic reactions, often requiring chiral auxiliaries or catalysts to achieve high enantiomeric purity. Researchers are optimizing these methods to improve yield and scalability, catering to the pharmaceutical industry's needs. The compound's CAS No. 2679934-29-1 is often referenced in studies focusing on green chemistry and sustainable synthesis.

Beyond its pharmaceutical applications, rac-(2R)-2-(2R)-2,3-dihydro-1-benzofuran-2-yl-2-acetamidoacetic acid is also explored in material science, particularly in the design of chiral polymers and catalysts. Its structural versatility allows for modifications that can tailor its properties for specific industrial uses. This dual applicability in both life sciences and materials engineering underscores its interdisciplinary importance.

In conclusion, rac-(2R)-2-(2R)-2,3-dihydro-1-benzofuran-2-yl-2-acetamidoacetic acid (CAS No. 2679934-29-1) represents a compelling area of research with broad implications. Its chiral nature, combined with its functional groups, positions it as a valuable tool for scientists addressing contemporary challenges in drug development and beyond. Ongoing studies will likely uncover further applications, solidifying its role in modern chemistry.